Cas no 2153241-16-6 (3-amino-3-(trifluoromethyl)pentanoic acid)

• Product Name: 3-amino-3-(trifluoromethyl)pentanoic acid
• CAS No: 2153241-16-6
• MF: C₆H₁₀F₃NO₂
• MW: 185.144312381744
• CID: 6223300
• PubChem ID: 165961544
• Update Time: 2025-10-29

3-amino-3-(trifluoromethyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(trifluoromethyl)pentanoic acid
• EN300-1284337
• 2153241-16-6

• Inchi： 1S/C6H10F3NO2/c1-2-5(10,3-4(11)12)6(7,8)9/h2-3,10H2,1H3,(H,11,12)
• InChI Key： DQHBDEVBVXBYNO-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)(CC)N)(F)F

Computed Properties

• Exact Mass: 185.06636305g/mol
• Monoisotopic Mass: 185.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-amino-3-(trifluoromethyl)pentanoic acid

3-Amino-3-(trifluoromethyl)pentanoic Acid (CAS No. 2153241-16-6): Properties, Applications, and Market Insights

3-Amino-3-(trifluoromethyl)pentanoic acid (CAS No. 2153241-16-6) is a specialized fluorinated amino acid derivative that has gained significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl group and amino acid backbone, serves as a valuable building block in modern synthetic chemistry. The presence of both amino and carboxylic acid functional groups makes it particularly useful for peptide modifications and drug design.

The growing interest in fluorinated compounds like 3-amino-3-(trifluoromethyl)pentanoic acid stems from their ability to enhance the metabolic stability and bioavailability of active pharmaceutical ingredients (APIs). Researchers frequently search for "trifluoromethyl amino acid applications" or "CAS 2153241-16-6 supplier" as they explore novel drug candidates. The compound's structural versatility allows for diverse modifications, making it suitable for addressing current challenges in medicinal chemistry and bioconjugation techniques.

From a chemical perspective, 3-amino-3-(trifluoromethyl)pentanoic acid exhibits several notable properties. The trifluoromethyl group (-CF3) significantly influences the molecule's lipophilicity and electronic characteristics, which are crucial parameters in drug design. This modification often improves a compound's ability to cross cell membranes while maintaining metabolic stability. The pentanoic acid backbone provides additional flexibility for structural optimization, answering frequent search queries about "fluorinated amino acid derivatives" and "building blocks for drug discovery".

In pharmaceutical applications, 3-amino-3-(trifluoromethyl)pentanoic acid serves as a key intermediate for developing peptide-based therapeutics. Its incorporation into peptide chains can enhance resistance to enzymatic degradation, addressing common issues in "peptide drug stability". The compound has shown particular promise in the development of GPCR-targeting drugs and enzyme inhibitors, areas that consistently rank high in research interest. Recent publications highlight its use in creating novel bioactive molecules with improved pharmacokinetic profiles.

The agrochemical industry has also recognized the potential of 3-amino-3-(trifluoromethyl)pentanoic acid (CAS 2153241-16-6) as a precursor for crop protection agents. Fluorinated compounds frequently appear in searches for "next-generation pesticides" due to their enhanced efficacy and environmental profiles. The amino acid moiety in this compound provides opportunities for developing biodegradable agrochemicals, aligning with current trends toward sustainable agriculture.

Market analysis reveals growing demand for 3-amino-3-(trifluoromethyl)pentanoic acid, particularly from contract research organizations and pharmaceutical developers. Suppliers often field inquiries about "CAS 2153241-16-6 purity specifications" and "bulk quantities of fluorinated amino acids", reflecting its importance in industrial applications. The compound's price and availability fluctuate based on raw material costs for fluorination reagents and production scale, factors frequently considered in "specialty chemical procurement" decisions.

From a synthetic chemistry standpoint, 3-amino-3-(trifluoromethyl)pentanoic acid presents interesting challenges and opportunities. Modern asymmetric synthesis methods have improved access to enantiomerically pure forms of this compound, addressing searches for "chiral fluorinated building blocks". The development of efficient catalytic fluorination techniques has significantly impacted production economics, making this previously exotic material more accessible to researchers.

Quality control aspects of 3-amino-3-(trifluoromethyl)pentanoic acid (CAS 2153241-16-6) frequently appear in technical discussions. Analytical methods for verifying chemical purity and enantiomeric excess remain hot topics, with many researchers seeking information about "HPLC methods for fluorinated amino acids". Standard specifications typically require ≥98% purity by HPLC analysis, with particular attention to residual solvents and inorganic impurities.

The environmental and regulatory profile of 3-amino-3-(trifluoromethyl)pentanoic acid attracts significant attention in compliance-focused industries. While the compound itself isn't classified as hazardous, proper handling of fluorinated compounds remains essential. Safety data sheets emphasize standard laboratory precautions, addressing common queries about "handling fluorinated amino acids" and "storage conditions for CAS 2153241-16-6".

Future prospects for 3-amino-3-(trifluoromethyl)pentanoic acid appear promising as research into fluorinated pharmaceuticals continues to expand. The compound's unique combination of structural features positions it well for emerging applications in targeted drug delivery and bioconjugation chemistry. Market observers predict sustained growth in demand, particularly as more drug candidates incorporating this versatile building block progress through clinical trials.